Cas no 22509-90-6 (Butanoic acid, 4-bromo-3-oxo-, 1-methylheptyl ester)

• Product Name: Butanoic acid, 4-bromo-3-oxo-, 1-methylheptyl ester
• CAS No: 22509-90-6
• MF: C₁₂H₂₁BrO₃
• MW: 293.197343587875
• CID: 1410531
• Update Time: 2024-08-15

Butanoic acid, 4-bromo-3-oxo-, 1-methylheptyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-bromo-3-oxo-, 1-methylheptyl ester

• Inchi： 1S/C12H21BrO3/c1-3-4-5-6-7-10(2)16-12(15)8-11(14)9-13/h10H,3-9H2,1-2H3
• InChI Key： XYVHUTVZCCRZPW-UHFFFAOYSA-N
• SMILES： CCCCCCC(OC(CC(CBr)=O)=O)C

Computed Properties

• Exact Mass: 292.06743

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives